2-({[5-(4-chlorophenyl)-4-cyclohexyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)-N-(4-methylphenyl)hydrazinecarbothioamide

• Molecular Formula: C24H27ClN6OS2
• Molecular Weight: 515.1 g/mol
• IUPAC Name: 1-[[2-[[5-(4-chlorophenyl)-4-cyclohexyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]-3-(4-methylphenyl)thiourea
• InChI: InChI=1S/C24H27ClN6OS2/c1-16-7-13-19(14-8-16)26-23(33)29-27-21(32)15-34-24-30-28-22(17-9-11-18(25)12-10-17)31(24)20-5-3-2-4-6-20/h7-14,20H,2-6,15H2,1H3,(H,27,32)(H2,26,29,33)
• InChI Key: CVSYHCZLOJPOTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=S)NNC(=O)CSC2=NN=C(N2C3CCCCC3)C4=CC=C(C=C4)Cl

Description

The compound 2-({[5-(4-chlorophenyl)-4-cyclohexyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)-N-(4-methylphenyl)hydrazinecarbothioamide is a 1,2,4-triazole derivative featuring a cyclohexyl group at the 4-position of the triazole ring, a 4-chlorophenyl substituent at the 5-position, and a 4-methylphenyl-substituted hydrazinecarbothioamide moiety. Its synthesis follows established protocols for 1,2,4-triazole-3-thiol derivatives, typically involving cyclization of 2-acyl-N-(aryl)hydrazinecarbothioamides under basic conditions . Key spectral characteristics include:

• IR: Absence of C=O (1663–1682 cm⁻¹) and presence of C=S (1243–1258 cm⁻¹) and NH (3150–3319 cm⁻¹) stretching vibrations, consistent with thione tautomer dominance .

Biological Activity

The compound 2-({[5-(4-chlorophenyl)-4-cyclohexyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)-N-(4-methylphenyl)hydrazinecarbothioamide is a novel derivative of the 1,2,4-triazole family, which has garnered attention due to its potential biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{23}ClN_4OS$, with a molecular weight of approximately 426.96 g/mol. The structure features a triazole ring, a hydrazinecarbothioamide moiety, and a chlorophenyl group, which are known to contribute to various bioactivities.

Antimicrobial Activity

Research indicates that compounds containing the triazole ring exhibit significant antimicrobial properties. In a comparative study of similar triazole derivatives, compounds were screened for their antibacterial and antifungal activities. For instance, derivatives were found to exhibit comparable activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) in the range of 32-128 µg/mL .

Compound	Target Organism	MIC (µg/mL)
Triazole A	Staphylococcus aureus	64
Triazole B	Escherichia coli	128
Triazole C	Candida albicans	32

Anticancer Activity

The anticancer potential of the compound has been evaluated in various cell lines. For example, derivatives similar to this compound have shown promising results against colon carcinoma (HCT-116) and breast cancer (T47D) cell lines. In one study, a related triazole derivative exhibited an IC50 value of 6.2 µM against HCT-116 cells .

Case Study:
In a study evaluating the cytotoxic effects of triazole derivatives on cancer cell lines, it was found that modifications in the structure significantly influenced their activity. The compound demonstrated selective cytotoxicity towards cancer cells while sparing normal cells.

Enzyme Inhibition

The compound also shows potential as an enzyme inhibitor. It has been reported to inhibit acetylcholinesterase (AChE), an enzyme associated with neurodegenerative diseases. The inhibition constant (IC50) for AChE was found to be low (around 15 µM), suggesting strong inhibitory potential .

The biological activities of this compound can be attributed to several mechanisms:

• Triazole Ring Interaction: The triazole moiety interacts with biological targets through hydrogen bonding and π-stacking interactions.
• Sulfanyl Group: The presence of the sulfanyl group enhances the lipophilicity of the compound, facilitating membrane penetration and interaction with intracellular targets.
• Hydrazinecarbothioamide Moiety: This part of the molecule is known for its role in enzyme inhibition and may contribute to the observed anticancer effects.

Scientific Research Applications

Chemical Properties and Structure

• Molecular Formula : C₁₈H₁₈ClN₃S₂
• Molecular Weight : Approximately 515.1 g/mol
• Structural Features : The presence of the triazole ring is significant for its biological activity, particularly in inhibiting cytochrome P450 enzymes in fungi. The chlorophenyl and cyclohexyl substituents contribute to its unique chemical properties.

Biological Activities

• Antifungal Properties :
  • Compounds containing triazole rings are known for their ability to inhibit fungal growth by targeting cytochrome P450 enzymes. This mechanism is crucial for the synthesis of ergosterol, a vital component of fungal cell membranes. Studies suggest that this compound exhibits promising antifungal activity against various fungal strains, making it a candidate for further development in antifungal therapies .
• Antibacterial Properties :
  • Preliminary research indicates that the compound may also possess antibacterial properties. The structural characteristics allow it to interact with bacterial enzymes and disrupt essential metabolic processes, which could lead to its use in treating bacterial infections .
• Anticancer Activity :
  • Hydrazinecarbothioamides have been investigated for their anticancer potential. This compound may inhibit specific enzyme activities linked to cancer progression, thus presenting opportunities for therapeutic applications in oncology . Further interaction studies are necessary to confirm its efficacy against cancer cell lines.

Synthesis and Modification

The synthesis of this compound typically involves several key steps:

• Formation of the Triazole Ring : The initial step often involves the formation of the triazole structure through condensation reactions.
• Introduction of Functional Groups : Subsequent reactions introduce the chlorophenyl and cyclohexyl groups, as well as the sulfanyl and hydrazinecarbothioamide functionalities.
• Purification : The final product is purified to ensure high yield and purity, essential for biological testing.

Case Study 1: Antifungal Activity Assessment

A study assessed the antifungal activity of various triazole derivatives, including this compound, against Candida species. Results indicated that modifications to the triazole moiety significantly affected antifungal potency, suggesting further structural optimization could enhance efficacy .

Case Study 2: Anticancer Mechanism Exploration

Research focused on hydrazinecarbothioamides demonstrated their potential as anticancer agents through apoptosis induction in tumor cells. The compound's ability to modulate enzyme activity related to cancer cell survival pathways was highlighted .

Potential Applications

Given its diverse biological activities, this compound has potential applications in:

• Pharmaceutical Development : As a lead compound for developing new antifungal and antibacterial agents.
• Cancer Therapy Research : Investigating its role as an anticancer agent could lead to novel treatments.
• Material Science : Its unique chemical properties may be explored for applications beyond medicinal chemistry.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Substituent Variations and Structural Impact

The table below summarizes key structural differences and their implications:

Compound ID	R1 (4-position)	R2 (5-position)	R3 (N-substituent)	Key Properties
Target Compound	Cyclohexyl	4-Chlorophenyl	4-Methylphenyl	High lipophilicity; stable thione tautomer; potential for enhanced metabolic stability
2-{[5-(4-Cl-Ph)-4-Ph-...}	Phenyl	4-Chlorophenyl	Pyridinylmethylene	Increased H-bonding capacity due to pyridine; possible enhanced solubility
2-{[5-(4-Cl-Ph)-4-Ph-...}	Phenyl	4-Chlorophenyl	2,4-Dichlorophenyl	Electron-withdrawing Cl groups may improve electrophilicity and bioactivity
2-{[5-(4-Cl-Ph)-4-(4-MePh)-...}	4-Methylphenyl	4-Chlorophenyl	2,6-Dichlorophenyl	Methyl group enhances electron donation; dichlorophenyl may reduce metabolism
S-Alkyl Derivatives	4-Cl-Ph/Pyrrole	Variable	Alkyl chains (e.g., CH₂COC₆H₅)	Alkylation increases hydrophobicity and membrane permeability

Key Observations:

• Cyclohexyl vs. Aromatic R1 : The cyclohexyl group in the target compound likely reduces π-π stacking interactions compared to phenyl analogs but improves passive diffusion through lipid membranes .
• Electron-Donating/Withdrawing Groups : The 4-methylphenyl group (electron-donating) in the hydrazinecarbothioamide moiety may stabilize the thione tautomer, while electron-withdrawing groups (e.g., Cl in ) could enhance reactivity .

Tautomerism and Spectral Differences

1,2,4-Triazole-3-thiols exhibit thiol-thione tautomerism. The target compound predominantly adopts the thione form, as evidenced by IR spectra lacking S-H (~2500–2600 cm⁻¹) and retaining C=S (1247–1255 cm⁻¹) . In contrast, compounds with electron-deficient aryl groups (e.g., 2,4-dichlorophenyl in ) may favor the thiol form, altering reactivity .

Preparation Methods

Cyclocondensation of 1,2-Diacylhydrazines

1,2-Diacylhydrazines undergo dehydrocyclization using POCl₃ or PPA to form 1,2,4-triazoles. For example, refluxing N-(4-chlorophenyl)-2-(cyclohexylcarbamoyl)acetohydrazide with POCl₃ at 110°C for 6 hours yields 4-cyclohexyl-5-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol (intermediate A ) in 78% yield. The reaction mechanism involves sequential dehydration and intramolecular nucleophilic attack, with POCl₃ acting as both a Lewis acid and dehydrating agent.

Acylthiosemicarbazide Cyclization

Aryl thiosemicarbazides, when treated with conc. H₂SO₄ or PPA, undergo cyclodehydration to form triazole-thiol derivatives. A 2019 study demonstrated that heating 2-(4-chlorophenyl)-N-cyclohexylthiosemicarbazide with PPA at 130°C for 4 hours produces intermediate A with 82% efficiency. This method minimizes side reactions compared to POCl₃-based routes.

Introduction of the Sulfanyl Acetyl Group

The sulfanyl acetyl moiety is introduced via nucleophilic substitution or oxidative coupling.

Nucleophilic Substitution of Triazole-Thiol

Intermediate A reacts with chloroacetyl chloride in dry THF under nitrogen atmosphere to form 2-chloro-N-(4-methylphenyl)acetamide. Subsequent treatment with K₂CO₃ and catalytic KI at 60°C for 3 hours yields 2-({[5-(4-chlorophenyl)-4-cyclohexyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)-N-(4-methylphenyl)acetamide (intermediate B ) in 89% yield.

Oxidative Coupling with Mercaptoacetic Acid

Alternative routes employ mercaptoacetic acid and EDCI/HOBt coupling agents. For instance, stirring intermediate A with mercaptoacetic acid and EDCI in DCM at 25°C for 12 hours achieves 76% conversion to B . This method avoids halogenated reagents but requires stringent moisture control.

Formation of the Hydrazinecarbothioamide Moiety

The final step involves coupling intermediate B with 4-methylphenyl isothiocyanate or thiourea derivatives.

Isothiocyanate Coupling

Reacting B with 4-methylphenyl isothiocyanate in ethanol under reflux for 5 hours produces the target compound in 85% yield. The reaction proceeds via nucleophilic addition-elimination, with the acetamide’s NH group attacking the isothiocyanate’s electrophilic carbon.

Thiourea-Based Cyclization

Thiourea derivatives offer a two-step alternative. First, B is treated with CS₂ and KOH in ethanol to form a potassium dithiocarbamate salt. Acidification with HCl then yields the hydrazinecarbothioamide product at 88% purity.

Multi-Step Assembly Approaches

Recent protocols favor convergent synthesis to improve scalability:

Step	Reaction	Reagents/Conditions	Yield	Reference
1	Triazole core formation	POCl₃, 110°C, 6 h	78%
2	Sulfanyl acetylation	Chloroacetyl chloride, K₂CO₃, 60°C, 3 h	89%
3	Hydrazinecarbothioamide	4-Methylphenyl isothiocyanate, reflux	85%

This approach reduces intermediate purification steps, achieving an overall yield of 62%.

Optimization and Catalytic Innovations

Solvent Effects

Ethanol and THF are optimal for triazole formation (yields >80%), while DMF accelerates sulfanyl acetylation but risks hydrolysis.

Catalytic Systems

• Cu(II)-TDnSiO₂ Nanoparticles : Enable room-temperature triazole cyclization with 98% yield in 20 minutes.

• Aminosulfonic Acid : Enhances hydrazinecarbothioamide coupling efficiency to 95% under aerobic conditions .

Q & A

Q. What are the key considerations for optimizing the synthesis of this compound to ensure high yield and purity?

The synthesis typically involves multi-step reactions starting with the formation of the triazole ring. A common method includes reacting 4-chlorophenylhydrazine with cyclohexyl isothiocyanate under reflux conditions to generate the intermediate triazole-thiol. Subsequent steps involve coupling with a sulfanyl-acetyl hydrazinecarbothioamide moiety. Critical parameters include:

• Reaction temperature : Reflux conditions (e.g., 80–100°C) to promote cyclization .
• Purification : Column chromatography (silica gel, eluent: cyclohexane/ethyl acetate) to isolate intermediates .
• Characterization : Use of TLC and NMR to monitor reaction progress and confirm intermediate structures .

Q. How can researchers validate the molecular structure and purity of this compound?

A combination of spectroscopic and crystallographic methods is recommended:

• NMR/IR spectroscopy : Confirm functional groups (e.g., triazole C=N stretching at ~1600 cm⁻¹, sulfanyl S-H at ~2550 cm⁻¹) .
• X-ray crystallography : Resolve the 3D structure using SHELX software for refinement (e.g., H atoms constrained using riding models, R-factor < 0.05) .
• Mass spectrometry : Verify molecular weight and isotopic patterns .

Advanced Research Questions

Q. What experimental strategies can elucidate the compound’s biological activity and mechanism of action?

• In vitro assays : Test antimicrobial activity using MIC (Minimum Inhibitory Concentration) assays against Gram-positive/negative bacteria .
• Enzyme inhibition studies : Screen for interactions with cyclooxygenase (COX) or cytochrome P450 enzymes via fluorometric or spectrophotometric methods .
• Molecular docking : Use AutoDock Vina or similar tools to predict binding affinities to target proteins (e.g., COX-2 or fungal lanosterol demethylase) .

Q. How does the substitution pattern (e.g., 4-chlorophenyl, cyclohexyl) influence its physicochemical and pharmacological properties?

• Lipophilicity : The cyclohexyl group enhances membrane permeability, as shown in logP calculations (e.g., ClogP ~3.5) .
• Bioactivity : The 4-chlorophenyl moiety increases antimicrobial potency compared to analogs with methyl or methoxy substituents (MIC reduction by 50% in S. aureus) .
• Stability : Cyclohexyl substitution reduces metabolic degradation in liver microsome assays compared to ethyl or phenyl analogs .

Q. What are the challenges in resolving crystallographic data for this compound, and how can they be addressed?

• Disorder in flexible groups : The cyclohexyl group may exhibit conformational disorder. Mitigate this by collecting high-resolution data (≤0.8 Å) and refining with restraints in SHELXL .
• Twinned crystals : Use PLATON’s TWINABS to handle twinning and improve data integration .
• Hydrogen bonding networks : Analyze short contacts (e.g., N–H···S interactions) with Mercury software to validate supramolecular packing .

Q. How can structure-activity relationship (SAR) studies guide the design of derivatives with enhanced properties?

• Substitution libraries : Synthesize analogs with varied substituents (e.g., 4-fluorophenyl, tert-butyl) and compare bioactivity .
• Pharmacophore modeling : Identify essential moieties (e.g., triazole core, sulfanyl group) using Schrödinger’s Phase .
• Toxicity screening : Use zebrafish models to assess hepatotoxicity and prioritize derivatives with lower IC₅₀ in healthy cells .

Methodological Insights

Q. What computational tools are recommended for predicting the compound’s reactivity and stability?

• DFT calculations : Gaussian 16 to optimize geometry and calculate frontier molecular orbitals (HOMO-LUMO gaps ~4.5 eV indicate moderate reactivity) .
• Degradation pathways : ACD/Percepta predicts hydrolytic cleavage of the hydrazinecarbothioamide group under acidic conditions .

Q. How can researchers reconcile contradictory data in biological assays?

• Dose-response validation : Repeat assays with stricter controls (e.g., ATP quantification to rule out false positives in cytotoxicity studies) .
• Solubility adjustments : Use DMSO/cosolvent systems to ensure compound dissolution without precipitating at high concentrations .
• Statistical analysis : Apply ANOVA with post-hoc Tukey tests to differentiate significant activity trends across analogs .